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Compound of Interest

Compound Name: R0O3201195

Cat. No.: B15614496

For researchers, scientists, and drug development professionals navigating the landscape of
p38 MAPK inhibitors, a critical evaluation of available tools is paramount. This guide provides a
comprehensive comparison of two prominent inhibitors, RO3201195 and SB203580, focusing
on their efficacy, selectivity, and underlying mechanisms of action, supported by experimental
data.

Both RO3201195 and SB203580 are potent, ATP-competitive inhibitors of p38 mitogen-
activated protein kinase (MAPK), a key signaling node in the cellular response to stress,
inflammation, and other external stimuli. Their ability to modulate this pathway has made them
invaluable research tools and potential therapeutic agents. However, differences in their
potency, selectivity, and off-target effects can significantly impact experimental outcomes and
clinical potential.

At a Glance: Quantitative Efficacy

A direct comparison of the inhibitory activity of RO3201195 and SB203580 reveals significant
differences in potency, particularly against the p38a isoform.
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Compound Target IC50 (nM) Assay System
R0O3201195 p38a 0.7 Enzymatic Assay
TNF-a release (THP-1
0.25 Cell-based Assay
cells)
IL-1B release (human
0.57 Cell-based Assay
whole blood)
SB203580 p38a/SAPK2a 50 Enzymatic Assay
p38[B2/SAPK2b 500 Enzymatic Assay
LCK >5,000 Enzymatic Assay
GSK-3p >10,000 Enzymatic Assay
PKBa >25,000 Enzymatic Assay
IL-2 induced T-cell
3,000 - 5,000 Cell-based Assay

proliferation

Data Interpretation: RO3201195 demonstrates significantly higher potency against p38a in
enzymatic assays compared to SB203580, with an IC50 value in the sub-nanomolar range.
This enhanced potency is also reflected in cell-based assays measuring the inhibition of
downstream inflammatory cytokine production. While SB203580 is a potent inhibitor of p38a, it
is approximately 70-fold less potent than RO3201195 in enzymatic assays. Furthermore,
SB203580 exhibits a 10-fold lower potency for the p38[32 isoform.

Mechanism of Action: Targeting the ATP-Binding
Pocket

Both inhibitors function by competing with ATP for binding to the catalytic site of p38 MAPK,
thereby preventing the phosphorylation of downstream substrates.
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Mechanism of Action
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Inhibitor Efficacy Workflow
1. Culture Cells
(e.g., THP-1 monocytes)
2. Pre-treat with Inhibitor
(RO3201195 or SB203580)
3. Stimulate with
LPS or Cytokine

4. Incubate

(‘5. Collect Supernatang

6. Measure Cytokine Levels
(e.g., ELISA for TNF-a)
7. Analyze Data
(Calculate 1C50)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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